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Compound of Interest

Compound Name: Citromycetin

Cat. No.: B1669105 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Citromycetin. Adherence to these procedural guidelines is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This information is intended for

researchers, scientists, and drug development professionals who handle Citromycetin in a

laboratory setting.

1. Hazard Assessment

Citromycetin is a yellow, solid fungal metabolite. According to available Safety Data Sheets

(SDS), pure Citromycetin is not classified as a hazardous substance under the Globally

Harmonized System (GHS). It has low acute toxicity and is not known to be a skin or eye

irritant. However, it is crucial to recognize that the toxicological properties of Citromycetin have

not been exhaustively investigated. Therefore, it should be handled with the standard care

afforded to all laboratory chemicals. The primary considerations for disposal will relate to the

solvents used to dissolve Citromycetin, which may be hazardous.

2. Data Summary: Citromycetin and Common Solvents

The following table summarizes key data for Citromycetin and the solvents in which it is

commonly dissolved.
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Substance Formula
Molecular
Weight ( g/mol
)

CAS Number
Key Disposal-
Related
Hazards

Citromycetin C₁₄H₁₀O₇ 290.22 478-60-4
Not classified as

hazardous

Ethanol C₂H₅OH 46.07 64-17-5 Flammable liquid

Methanol CH₃OH 32.04 67-56-1
Flammable and

toxic liquid

Dimethylformami

de (DMF)
C₃H₇NO 73.09 68-12-2

Flammable,

reproductive

toxin, carcinogen

Dimethyl

sulfoxide

(DMSO)

C₂H₆OS 78.13 67-68-5

Combustible

liquid, readily

penetrates skin

3. Experimental Protocols: Decontamination of Labware

For non-disposable labware (e.g., glassware) contaminated with Citromycetin, the following

decontamination procedure should be followed prior to washing:

Initial Rinse: Rinse the labware with a suitable solvent (e.g., ethanol) to remove residual

Citromycetin. The rinsate must be collected and disposed of as hazardous waste, following

the procedures for the solvent used.

Second Rinse: Perform a second rinse with the same solvent to ensure complete removal of

the compound. This rinsate should also be collected as hazardous waste.

Washing: After decontamination, the labware can be washed using standard laboratory

procedures.

Step-by-Step Disposal Procedures
The appropriate disposal procedure for Citromycetin waste depends on its form (solid, liquid,

or contaminated material).
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A. Unused or Expired Solid Citromycetin
Pure, solid Citromycetin that is unused or has expired is considered non-hazardous waste.

Consult Institutional Guidelines: Always consult your institution's specific guidelines for non-

hazardous chemical waste disposal.[1][2]

Packaging: Ensure the Citromycetin is in its original, sealed container or a well-sealed,

clearly labeled container.

Disposal: Dispose of the container in the designated non-hazardous solid chemical waste

stream provided by your institution's Environmental Health and Safety (EHS) department. Do

not dispose of solid chemicals in the regular trash unless explicitly permitted by your EHS

office.[1]

B. Solutions of Citromycetin
Solutions of Citromycetin must be treated as hazardous waste due to the flammability and/or

toxicity of the organic solvents used. Never dispose of organic solvents down the drain.[3]

Waste Collection: Collect all liquid waste containing Citromycetin and its solvents in a

dedicated, properly labeled hazardous waste container.[4][5] The container should be made

of a material compatible with the solvent (e.g., glass or polyethylene for most organic

solvents). Do not store acids and organic waste in the same container or cabinet.[4]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

names of all chemical constituents (e.g., "Citromycetin, Ethanol, Methanol").

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS department for disposal.[6] The storage area should be

well-ventilated and away from ignition sources.[3]

Disposal Request: When the container is nearly full, submit a request for waste pickup

through your EHS department.

C. Contaminated Lab Materials
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Disposable materials such as gloves, pipette tips, and paper towels that are contaminated with

Citromycetin should be disposed of based on the solvent used.

Solid Waste Contaminated with Solvents: These materials are considered hazardous solid

waste.

Collect all contaminated items in a designated, labeled hazardous waste bag or container.

[4]

The container should be kept sealed when not in use.

Dispose of the container through your institution's hazardous waste program.

Empty Citromycetin Vials:

Empty vials that contained solid Citromycetin can typically be disposed of in a designated

laboratory glass waste container after the label has been defaced.[1]

If the vial contained a solution of Citromycetin, it must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste. After

rinsing, the defaced vial can be discarded in the laboratory glass waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Citromycetin waste.
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Caption: Decision workflow for Citromycetin waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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